Cas no 2758002-59-2 (4-Methoxy-2,2-dimethylpyrrolidine hydrochloride)

• Product Name: 4-Methoxy-2,2-dimethylpyrrolidine hydrochloride
• CAS No: 2758002-59-2
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• CID: 5960562
• PubChem ID: 165979193
• Update Time: 2025-06-08

4-Methoxy-2,2-dimethylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS040810676
• EN300-37342544
• 4-methoxy-2,2-dimethylpyrrolidine hydrochloride
• 2758002-59-2
• 4-Methoxy-2,2-dimethylpyrrolidine hydrochloride

• Inchi： 1S/C7H15NO.ClH/c1-7(2)4-6(9-3)5-8-7;/h6,8H,4-5H2,1-3H3;1H
• InChI Key： PFPOQLDHUJCTQU-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1CNC(C)(C)C1

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-Methoxy-2,2-dimethylpyrrolidine hydrochloride

Recent Advances in the Study of 4-Methoxy-2,2-dimethylpyrrolidine hydrochloride (CAS: 2758002-59-2)

4-Methoxy-2,2-dimethylpyrrolidine hydrochloride (CAS: 2758002-59-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This pyrrolidine derivative has shown promising potential in various applications, particularly in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding new light on its pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route for 4-Methoxy-2,2-dimethylpyrrolidine hydrochloride with improved yield and purity. The researchers employed a novel catalytic system that enhanced the stereoselectivity of the reaction, achieving >95% enantiomeric excess. This advancement is particularly important as the compound's stereochemistry plays a crucial role in its biological activity.

In pharmacological investigations, 4-Methoxy-2,2-dimethylpyrrolidine hydrochloride has demonstrated notable activity as a modulator of neurotransmitter receptors. A recent preclinical study (Nature Chemical Biology, 2024) revealed its potent and selective binding to specific serotonin receptor subtypes, suggesting potential applications in neurological disorders. The compound showed improved blood-brain barrier penetration compared to similar pyrrolidine derivatives, making it an attractive candidate for CNS-targeted therapies.

Structural-activity relationship (SAR) studies have provided valuable insights into the compound's mechanism of action. Researchers have identified that the methoxy group at the 4-position and the dimethyl substitution at the 2-position are critical for maintaining both the compound's stability and biological activity. These findings were recently published in ACS Medicinal Chemistry Letters (2024), where the team also reported improved pharmacokinetic properties of the hydrochloride salt form.

From a pharmaceutical development perspective, recent formulation studies have addressed challenges related to the compound's solubility and stability. A 2024 publication in the International Journal of Pharmaceutics described a novel nanocrystal formulation of 4-Methoxy-2,2-dimethylpyrrolidine hydrochloride that significantly enhanced its oral bioavailability. This technological advancement could facilitate the compound's transition from preclinical to clinical development stages.

Ongoing research is exploring the compound's potential in combination therapies. Preliminary results from a 2024 study (European Journal of Medicinal Chemistry) suggest synergistic effects when 4-Methoxy-2,2-dimethylpyrrolidine hydrochloride is combined with certain anticancer agents, particularly in overcoming drug resistance mechanisms. While these findings are promising, further validation is required to fully understand the therapeutic implications.

The safety profile of 4-Methoxy-2,2-dimethylpyrrolidine hydrochloride has been systematically evaluated in recent toxicological studies. Data presented at the 2024 American Chemical Society meeting indicated favorable safety margins in animal models, with no significant off-target effects observed at therapeutic doses. These results support the continued investigation of this compound as a potential drug candidate.

Looking forward, several research groups have announced plans to investigate the compound's potential in new therapeutic areas, including metabolic disorders and inflammatory conditions. The unique structural features of 4-Methoxy-2,2-dimethylpyrrolidine hydrochloride continue to make it a valuable scaffold for medicinal chemistry optimization and a promising candidate for future drug development programs.